(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol
Overview
Description
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol, also known as 4-bromo-3-chlorophenylethanol, is a chiral compound used in a variety of scientific applications. It is an important chiral building block for organic synthesis, and is also used as a reagent in asymmetric synthesis. Its use in scientific research and laboratory experiments has been increasing in recent years, due to its versatile properties and wide range of uses.
Scientific Research Applications
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol is a versatile compound that is used in a variety of scientific research applications. It is used as a reagent in asymmetric synthesis, and it is also used as a chiral building block for organic synthesis. It is also used as a catalyst in the synthesis of optically active compounds, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it is used in the synthesis of chiral ligands, which can be used in asymmetric catalysis.
Mechanism of Action
The mechanism of action of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol is not well understood. However, it is believed that the compound acts as an electrophilic reagent, meaning that it reacts with electron-rich molecules. It is also believed that the compound acts as a chiral catalyst, meaning that it can catalyze a reaction in an asymmetric fashion. Additionally, it is believed that the compound can act as an inhibitor, meaning that it can inhibit the activity of certain enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol are not well understood. However, some studies have suggested that the compound may have anti-inflammatory and anti-oxidant properties. Additionally, the compound has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. It is also believed that the compound may have some effect on the metabolism of certain drugs, although further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol has several advantages for use in lab experiments. Firstly, it is a commercially available reagent, making it easily accessible. Secondly, it is a versatile compound, with a wide range of uses in scientific research and laboratory experiments. Thirdly, it is a relatively inexpensive compound, making it cost-effective for use in experiments. Finally, it is a chiral compound, making it useful for asymmetric synthesis.
Despite its many advantages, there are some limitations to using (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol in lab experiments. Firstly, the mechanism of action of the compound is not well understood, making it difficult to predict its effects. Secondly, the compound has not been extensively studied, so its biochemical and physiological effects are not yet fully understood. Finally, the compound is potentially toxic, so it should be handled with care.
Future Directions
There are several potential future directions for the use of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol in scientific research and laboratory experiments. Firstly, further research is needed to better understand the mechanism of action of the compound and its biochemical and physiological effects. Secondly, the compound could be used in the synthesis of chiral ligands for asymmetric catalysis. Thirdly, the compound could be used as a reagent in organic synthesis, as well as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Finally, the compound could be used as a catalyst in the synthesis of optically active compounds.
Synthesis Methods
(1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol can be synthesized from (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorobenzaldehyde, which is a commercially available reagent. The synthesis of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol is a three-step process. The first step involves the reaction of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorobenzaldehyde with sodium ethoxide in ethanol to form (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol. The second step is the oxidation of the compound with potassium permanganate to form the corresponding aldehyde. The third step is the reduction of the aldehyde with sodium borohydride to form the desired product, (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ollorophenylethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromo-3-chlorobenzaldehyde", "ethyl magnesium bromide", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-3-chlorobenzaldehyde from 4-bromoaniline", "Step 2: Conversion of 4-bromo-3-chlorobenzaldehyde to 1-(4-bromo-3-chlorophenyl)ethan-1-one using ethyl magnesium bromide", "Step 3: Reduction of 1-(4-bromo-3-chlorophenyl)ethan-1-one to (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol using sodium borohydride", "Step 4: Purification of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol using acetic acid, hydrochloric acid, and sodium hydroxide", "Step 5: Isolation of (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-ol using ethanol" ] } | |
CAS RN |
2227717-33-9 |
Molecular Formula |
C8H8BrClO |
Molecular Weight |
235.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
